Cas no 1326837-53-9 (4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326837-53-9
• MF: C₂₄H₁₆BrN₃O₃
• MW: 474.306144714355
• CID: 5398814
• Update Time: 2025-07-02

4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-
• 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C24H16BrN3O3/c1-30-18-9-5-8-17(13-18)28-14-21(19-10-2-3-11-20(19)24(28)29)23-26-22(27-31-23)15-6-4-7-16(25)12-15/h2-14H,1H3
• InChI Key： TURPLZHPUJNCLD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(Br)=C3)N=2)=CN1C1=CC=CC(OC)=C1

Additional information on 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

Introduction to 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1326837-53-9) and Its Emerging Applications in Chemical Biology

The compound 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one, identified by its CAS number 1326837-53-9, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework comprising a dihydroisoquinolinone core fused with a 3-bromophenyl substituent and an 1,2,4-oxadiazole moiety, has garnered significant attention in recent years due to its promising biological activities and synthetic versatility.

At the heart of this compound's appeal lies its structural complexity, which endows it with the potential to interact with multiple biological targets. The presence of the 1,2-dihydroisoquinolinone scaffold is particularly noteworthy, as this motif is well-documented for its role in various pharmacological contexts. For instance, derivatives of dihydroisoquinolinones have been explored for their potential in modulating neurotransmitter systems, making this compound a candidate for further investigation in neuropharmacology.

The incorporation of the 3-bromophenyl group into the molecular structure introduces additional layers of reactivity and selectivity. Bromine-containing aromatic rings are frequently employed in medicinal chemistry due to their ability to participate in cross-coupling reactions, enabling the facile construction of more complex molecules. This feature makes 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one a valuable building block for the synthesis of novel therapeutic agents.

The 1,2,4-oxadiazole component further enhances the compound's pharmacological profile. Oxadiazole rings are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The fusion of this heterocycle with the dihydroisoquinolinone core suggests that this compound may exhibit synergistic effects derived from both structural units. Recent studies have begun to explore the potential of oxadiazole-containing scaffolds in drug discovery, highlighting the relevance of this moiety in modern medicinal chemistry.

In light of these structural features, researchers have turned their attention to exploring the biological activities of 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one. Preliminary investigations have revealed intriguing interactions with various cellular pathways. For example, studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The ability to modulate these targets is particularly promising given the growing demand for selective kinase inhibitors in oncology.

Moreover, the methoxy group at the para position of the aromatic ring serves as a key pharmacophore that influences both metabolic stability and binding affinity. The presence of this substituent can enhance lipophilicity while maintaining water solubility—a critical balance for drug-like properties. This feature has made compounds with similar structural motifs attractive candidates for further optimization.

The synthesis of 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one presents an interesting challenge due to its multi-component nature. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as Suzuki-Miyaura cross-coupling reactions have been particularly useful in introducing the bromophenyl and methoxyphenyl substituents while maintaining high regioselectivity.

Recent publications have highlighted the utility of this compound as a scaffold for developing enzyme inhibitors. Specifically, its ability to interact with metalloproteinases has been explored as a potential strategy for treating inflammatory diseases and cancer. The dihydroisoquinolinone core provides a rigid framework that can be fine-tuned through structural modifications to improve binding affinity and selectivity against target enzymes.

Another area of interest is the potential application of this compound in addressing neurological disorders. The dihydroisoquinolinone scaffold is known to exhibit dopaminergic activity—a property that has been exploited in drugs targeting conditions such as Parkinson's disease and depression. By incorporating additional functional groups that enhance receptor interactions or metabolic stability,4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one could serve as a lead compound for novel therapeutics.

The growing body of research on heterocyclic compounds underscores their importance in modern drug discovery. As synthetic chemists continue to develop innovative methodologies for constructing complex molecular architectures,4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methoxyphenyl)-1,2-dihydroisoquinolin-1-one exemplifies how strategic design can yield compounds with significant therapeutic potential.

In conclusion,4-[3-(3-bromophenyl)-1,2，